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Compound of Interest

Compound Name: (S)-1-Phenylhex-5-en-3-ol

Cat. No.: B15280398

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-1-Phenylhex-5-en-3-ol is a chiral homoallylic alcohol with potential applications in organic
synthesis, fragrance development, and as a building block for bioactive molecules. This
document provides a detailed overview of its chemical properties, a representative
enantioselective synthesis protocol, and a summary of its known and inferred biological
activities. The information is presented to support further research and development involving

this compound.

Chemical Properties

(S)-1-Phenylhex-5-en-3-ol is the (S)-enantiomer of the chiral alcohol 1-phenylhex-5-en-3-ol.
While specific experimental data for the pure (S)-enantiomer is scarce in publicly available
literature, the properties of the racemic mixture provide a foundational understanding.

Table 1: General and Physicochemical Properties of 1-Phenylhex-5-en-3-ol (Racemate)
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Property Value Source
Molecular Formula C12H160 --INVALID-LINK--
Molecular Weight 176.26 g/mol --INVALID-LINK--
CAS Number 60340-28-5 --INVALID-LINK--
Appearance Liquid (Predicted) N/A

Boiling Point 130 °C at 11 Torr (Predicted) Mol-Instincts
Density 0.972 g/cm3 (Predicted) Mol-Instincts
LogP 2.56 (Predicted) Mol-Instincts
Storage Temperature 2-8°C Mol-Instincts

Note: The boiling point and density are predicted values for the racemate and should be
considered as estimates. The specific optical rotation for the (S)-enantiomer is not readily
available in the literature.

Spectroscopic Data (Representative)

Specific spectroscopic data for (S)-1-Phenylhex-5-en-3-ol is not available. The following tables
present data for the closely related constitutional isomer, (E)-1-phenylhex-1-en-3-ol, to provide
an illustrative spectroscopic profile.

Table 2: Representative *H NMR Data for (E)-1-phenylhex-1-en-3-ol in CDCl3
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Chemical Shift (3)

Multiplicity Integration Assignment
ppm
7.38-7.36 m 2H Ar-H
7.32-7.29 m 2H Ar-H
7.24-7.23 m 1H Ar-H
6.57 - 6.53 d,J=16.0 Hz 1H Ph-CH=
6.24 - 6.18 dd, J=16.0,8.0 Hz 1H =CH-CH(OH)
4.25 - 4.20 m 1H CH(OH)
1.92 S 1H OH
1.69-1.60 m 2H CH:
0.98 - 0.94 t,J=8.0Hz 3H CHs

Source: Supporting Information, Chemical Science, 2012, DOI: 10.1039/c2sc20338).[1]

Table 3: Representative 13C NMR Data for (E)-1-phenylhex-1-en-3-ol in CDCls

Chemical Shift (6) ppm

Assighment

136.7 Ar-C (quaternary)

132.2 Ph-CH=

130.3 =CH-CH(OH)

128.5 Ar-CH

127.5 Ar-CH

126.4 Ar-CH

74.3 CH(OH)

30.2 CH2

9.7 CHs
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Source: Supporting Information, Chemical Science, 2012, DOI: 10.1039/c2sc20338).[1]

Table 4: Representative Mass Spectrometry Data for (E)-1-phenylhex-1-en-3-ol

mlz Relative Intensity (%) Assignment

162 29 M]*

133 100 [M - C2Hs]*

105 61 [CsHo]*

91 37 [C7H7]* (Tropylium ion)
77 30 [CeHs]*

55 33 [CaH7]*

Source: Supporting Information, Chemical Science, 2012, DOI: 10.1039/c2sc20338).[1]

Experimental Protocols
Enantioselective Synthesis of (S)-1-Phenylhex-5-en-3-ol

The following is a representative experimental protocol for the asymmetric allylation of 3-
phenylpropanal, a common method for synthesizing chiral homoallylic alcohols. This protocol is
adapted from established methodologies for similar transformations.

Reaction Scheme:

Asymmetric Allylation for (S)-1-Phenylhex-5-en-3-ol Synthesis

1. Allylating Agent
2. Chiral Catalyst
3. Solvent, Temperature

3-Phenylpropanal » Reaction — (S)-1-Phenylhex-5-en-3-o0l

Click to download full resolution via product page
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Caption: Synthesis of (S)-1-Phenylhex-5-en-3-ol.

Materials:

3-Phenylpropanal

« Allyltributylstannane (or other suitable allylating agent)
e Chiral Indium(ll1)-PYBOX complex (catalyst)

¢ Dichloromethane (DCM), anhydrous

o Saturated aqueous sodium bicarbonate (NaHCOs)

e Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

e Hexanes and Ethyl Acetate (for chromatography)
Procedure:

o Catalyst Preparation: In a flame-dried flask under an inert atmosphere (e.g., argon or
nitrogen), the chiral In(11)-PYBOX catalyst is prepared according to literature procedures.
Typically, this involves the reaction of a chiral bis(oxazoline) ligand (PYBOX) with an
indium(lll) salt.

e Reaction Setup: To the flask containing the chiral catalyst in anhydrous DCM, add 3-
phenylpropanal (1.0 equivalent). Cool the mixture to the optimized reaction temperature
(e.g., -78 °C).

» Addition of Allylating Agent: Slowly add allyltributylstannane (1.2 equivalents) to the reaction
mixture.

e Reaction Monitoring: Stir the reaction at the specified temperature and monitor its progress
by thin-layer chromatography (TLC).
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e Quenching: Upon completion, quench the reaction by adding saturated aqueous NaHCO3
solution.

o Workup: Allow the mixture to warm to room temperature. Separate the organic layer, and
extract the aqueous layer with DCM. Combine the organic layers, wash with brine, and dry
over anhydrous MgSOQOea.

« Purification: Filter the drying agent and concentrate the filtrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using a gradient of
hexanes and ethyl acetate as the eluent to afford pure (S)-1-phenylhex-5-en-3-ol.

o Characterization: Characterize the product by *H NMR, 3C NMR, and mass spectrometry,
and determine the enantiomeric excess by chiral HPLC analysis.

Chiral HPLC Analysis Workflow

Chiral HPLC Analysis Workflow

—> — —> —> —> —>

Click to download full resolution via product page

Caption: Workflow for chiral HPLC analysis.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of (S)-1-Phenylhex-5-en-3-ol are limited, the
broader class of chiral homoallylic alcohols has been investigated for various biological effects.

It has been suggested that 1-phenylhex-5-en-3-ol may interact with enzymes such as lipases.
[1] Lipases are crucial in lipid metabolism, and their inhibition is a target for managing obesity
and related metabolic disorders. The chiral nature of (S)-1-phenylhex-5-en-3-ol suggests that
its interaction with the active site of a lipase could be stereospecific.

Inferred Signaling Pathway Interaction:
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The following diagram illustrates a hypothetical mechanism by which a lipase inhibitor could
impact a signaling pathway related to lipid metabolism.

Hypothetical Lipase Inhibition Pathway
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Caption: Potential mechanism of lipase inhibition.

Conclusion

(S)-1-Phenylhex-5-en-3-ol is a chiral molecule with significant potential for further
investigation. This guide provides a foundational understanding of its properties and a
framework for its synthesis and analysis. Further research is warranted to fully elucidate its
specific chemical and biological characteristics, which could unlock its utility in various scientific
and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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